Cas no 4424-06-0 (Pigment Orange 43)

Pigment Orange 43 is a synthetic organic pigment belonging to the benzimidazolone class, known for its excellent lightfastness, heat stability, and chemical resistance. It exhibits a bright orange hue with high tinting strength, making it suitable for demanding applications in coatings, plastics, and industrial paints. The pigment demonstrates good dispersibility and compatibility with various binder systems, ensuring consistent performance in formulations. Its resistance to solvents and weathering enhances durability in outdoor applications. Pigment Orange 43 is also valued for its non-migratory properties, preventing bleeding in plastic substrates. These characteristics make it a reliable choice for high-performance coloring in technical and decorative applications.
Pigment Orange 43 structure
Pigment Orange 43 structure
Product name:Pigment Orange 43
CAS No:4424-06-0
MF:C26H12N4O2
MW:412.3991
MDL:MFCD00071829
CID:45032
PubChem ID:253662551

Pigment Orange 43 Chemical and Physical Properties

Names and Identifiers

    • Vat Orange 7
    • C.I. Pigment Orange 43
    • Vat Orange 7 (C.I.)
    • Pigment Orange 43 (C.I.)
    • dibenzimidazo[2,1-b,2,1-i]benzo[lmn]-[3,8]-phenanthroline-8,17-dione
    • pigment orange 43
    • trans-Perinone
    • 3,4,9,10-perylenetetracarboxylic-bis-benzimidazole
    • Bordeaux RRN
    • Brilliant Orange GR
    • Hostaperm Orange GR
    • Mikethrene Orange GR
    • Ostanthren Orange GR
    • Paradone Brilliant Orange GR
    • trans naphthoylene-bis-benzimidazole
    • Vat Brilliant Orange
    • Vat Scarlet 2Zh
    • C.I. 71105
    • Bisbenzimidazo[2,1-b:2',1'-i]benzo[lmn][3,8]phenanthroline-8,17-dione
    • Pv Fast Orange GRL
    • Ostanthrene Orange GR
    • C.I. Vat Orange 7
    • Hostaperm Vat Orange GR
    • Symuler Fast Orange GRD
    • Tinon Brilliant Orange GR
    • Threne Brilliant Orange GR
    • IndoFast Orange OV 5983
    • Cibanone Brilliant Orange GR
    • Hostavat Brilliant Orange GR
    • Mikethren Brillian
    • Pigment Orange 43
    • MDL: MFCD00071829
    • Inchi: 1S/C26H12N4O2/c31-25-15-12-10-14-22-16(26(32)30-20-8-4-2-6-18(20)28-24(14)30)11-9-13(21(15)22)23-27-17-5-1-3-7-19(17)29(23)25/h1-12H
    • InChI Key: DGBWPZSGHAXYGK-UHFFFAOYSA-N
    • SMILES: O=C1C2C([H])=C([H])C3C4=NC5=C([H])C([H])=C([H])C([H])=C5N4C(C4=C([H])C([H])=C(C5=NC6=C([H])C([H])=C([H])C([H])=C6N51)C=2C=34)=O

Computed Properties

  • Exact Mass: 412.09600
  • Monoisotopic Mass: 412.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 0
  • Complexity: 780
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.8

Experimental Properties

  • Color/Form: Fine orange powder
  • Density: 1.66
  • Melting Point: >300°C
  • Boiling Point: 531.86°C (rough estimate)
  • Flash Point: 514.4ºC
  • Refractive Index: 1.6000 (estimate)
  • PSA: 68.74000
  • LogP: 4.34400
  • Solubility: less than 0.1 mg/mL at 63° F (NTP, 1992)
  • λmax: 480(DMSO)(lit.)

Pigment Orange 43 Security Information

Pigment Orange 43 Customs Data

  • HS CODE:3204159000
  • Customs Data:

    China Customs Code:

    3204159000

Pigment Orange 43 Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
P865346-1g
Pigment Orange 43
4424-06-0 ≥94%
1g
¥160.00 2022-09-01
Ambeed
A462214-1g
Benzo[lmn]benzo[4,5]imidazo[2,1-b]benzo[4,5]imidazo[2,1-i][3,8]phenanthroline-8,17-dione
4424-06-0 94%
1g
$21.0 2025-02-19
abcr
AB474683-5g
Pigment Orange 43, 94%; .
4424-06-0 94%
5g
€135.20 2025-02-19
TRC
P437820-500mg
Pigment Orange 43
4424-06-0
500mg
$92.00 2023-05-17
TRC
P437820-1g
Pigment Orange 43
4424-06-0
1g
$ 80.00 2022-06-03
abcr
AB474683-5 g
Pigment Orange 43, 94%; .
4424-06-0 94%
5g
€135.20 2023-07-18
TRC
P437820-100mg
Pigment Orange 43
4424-06-0
100mg
$64.00 2023-05-17
TRC
P437820-250mg
Pigment Orange 43
4424-06-0
250mg
$81.00 2023-05-17
eNovation Chemicals LLC
Y1266387-100g
Bisbenzimidazo[2,1-b:2',1'-i]benzo[lmn][3,8]phenanthroline-8,17-dione
4424-06-0 90%
100g
$710 2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1213479-25g
Vat Orange 7
4424-06-0 94%
25g
¥1946.00 2024-05-13

Pigment Orange 43 Related Literature

Additional information on Pigment Orange 43

Pigment Orange 43 (CAS No. 4424-06-0): An In-Depth Overview

Pigment Orange 43 (CAS No. 4424-06-0) is a widely used organic pigment known for its vibrant and durable orange hue. This compound belongs to the class of diarylide pigments, which are characterized by their excellent lightfastness and chemical stability. In recent years, significant advancements in the synthesis and application of Pigment Orange 43 have been reported, making it a focal point in various industries, including paints, plastics, and inks.

The chemical structure of Pigment Orange 43 is defined by its diarylide framework, which consists of two aromatic rings linked by an azo group (-N=N-). This unique structure contributes to its high color strength and resistance to fading under various environmental conditions. The molecular formula of Pigment Orange 43 is C16H10N2O7, with a molecular weight of approximately 338.25 g/mol.

In the field of organic chemistry, the synthesis of Pigment Orange 43 has been extensively studied. One of the most common methods involves the coupling reaction between an aromatic amine and an aromatic diazonium salt. Recent research has focused on optimizing this process to enhance yield and reduce environmental impact. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel green synthesis method using microwave-assisted reactions, which significantly reduced reaction time and minimized waste production.

The applications of Pigment Orange 43 are diverse and span multiple industries. In the paint and coatings sector, it is used to achieve bright and long-lasting orange colors in architectural coatings, automotive paints, and industrial finishes. Its excellent dispersibility in various media makes it suitable for use in both solvent-based and water-based systems. Additionally, Pigment Orange 43 is widely employed in the plastics industry to color polymers such as polyethylene, polypropylene, and PVC. The pigment's high thermal stability ensures that it retains its color even during high-temperature processing conditions.

In the printing industry, Pigment Orange 43 is a popular choice for ink formulations due to its excellent rheological properties and resistance to bleeding. It is commonly used in both flexographic and gravure printing processes, where it provides sharp and consistent color reproduction. Recent advancements in inkjet printing technology have also led to the development of specialized formulations containing Pigment Orange 43, which offer improved print quality and durability.

The safety profile of Pigment Orange 43 has been extensively evaluated through numerous toxicological studies. These studies have shown that the pigment is non-toxic and non-carcinogenic when used as intended. However, proper handling practices should always be followed to minimize exposure risks during manufacturing and application processes. The pigment is also compliant with various international regulations governing the use of colorants in consumer products.

In conclusion, Pigment Orange 43 (CAS No. 4424-06-0) is a versatile and high-performance organic pigment with a wide range of applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthesis methods and application technologies, ensures that it remains a valuable material for achieving vibrant and durable orange colors in various products. As research continues to evolve, the future prospects for Pigment Orange 43 are promising, making it an essential component in the formulation of high-quality pigmented materials.

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Amadis Chemical Company Limited
(CAS:4424-06-0)Pigment Orange 43
A1203590
Purity:99%
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